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Alisertib in Clinical Trials

The phase III clinical trial for alisertib (referred to as the "Lumiere" trial) focused on relapsed or refractory

peripheral T-cell lymphoma (PTCL), not bladder cancer [1]. The key outcomes from this study are

summarized below.
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Parameter

Alisertib (n=138)

Investigator's Choice
Comparator (n=133)

Centrally Assessed Overall
Response Rate

Median Progression-Free
Survival

Common Adverse Events (Grade
not specified)

Treatment-Related
Discontinuations

33%

115 days

Anemia (53%), Neutropenia

(47%)

9%

45%

104 days

Anemia (34%), Neutropenia

(31%)

14%
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. . Investigator's Choice
Parameter Alisertib (n=138)
Comparator (n=133)

Conclusion Not statistically superior to the
comparator arm.

The comparator arm consisted of other single-agent drugs used in PTCL, such as pralatrexate, romidepsin, or

gemcitabine [1].

Current Landscape of Bladder Cancer Therapies

For reference, the standard and emerging treatments for high-risk non-muscle invasive bladder cancer
(NMIBC), where Bacillus Calmette-Guérin (BCG) is a cornerstone therapy, are quite different. The field is
rapidly evolving with new alternatives for BCG-unresponsive cases [2] [3]. The table below outlines some of

these newer agents.

Key Efficacy Data (Complete

Therapy Mechanism of Action
Response Rate)

Nadofaragene Firadenovec [3]  Gene therapy (delivers interferon  53.4% at 3 months (in patients
alfa-2b) with carcinoma in situ)

Nogapendekin Alfa Inbakicept  IL-15 receptor agonist (activates 55% at 3 months (in patients

(NAI) + BCG [3] NK and CD8+ T cells) with carcinoma in situ)

Cretostimogene (CG0070) [3] Oncolytic virus 75.5% overall response rate

Pembrolizumab [4] [5] Immune checkpoint inhibitor 41% complete response rate at
(anti-PD-1) 3 months

BCG Mechanism of Action Workflow

The following diagram illustrates the general mechanism of action for intravesical BCG, which remains a

first-line immunotherapy for bladder cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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